2-cyano-N-{4-[(2,6-dimethylphenyl)sulfamoyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-cyano-N-{4-[(2,6-dimethylphenyl)sulfamoyl]phenyl}acetamide” is an organic compound. It is an acetic amide with a nitrile functional group . This compound is considered one of the most important precursors for heterocyclic synthesis .
Synthesis Analysis
The synthesis of cyanoacetamides like “this compound” can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with multiple functional groups. It includes a cyano group (-CN), an acetamide group (CH3CONH2), and a sulfamoyl group (SO2NH2) attached to a phenyl ring .Chemical Reactions Analysis
Cyanoacetamide derivatives are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
Synthesis and Antimicrobial Activity
2-cyano-N-{4-[(2,6-dimethylphenyl)sulfamoyl]phenyl}acetamide has been utilized in the synthesis of a variety of heterocyclic compounds, which have shown significant antimicrobial properties. These include isoxazole-based heterocycles and novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives. The synthesized compounds exhibit promising in vitro antibacterial and antifungal activities (Darwish, Atia, & Farag, 2014), (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Building Block for Heterocyclic Synthesis
This compound serves as a key synthon in the synthesis of polyfunctionalized heterocyclic compounds. Its versatility and reactivity make it a valuable building block in heterocyclic chemistry (Gouda, 2014).
Structural Aspects in Salt and Inclusion Compounds
It is also used in studying the structural aspects of salt and inclusion compounds of amide-containing isoquinoline derivatives. This research helps understand the crystal structures and properties of these compounds (Karmakar, Sarma, & Baruah, 2007).
Synthesis of Novel Derivatives for Antimicrobial Agents
The compound is used in synthesizing novel derivatives, such as pyridazine, thieno(2,3-c)pyridazine, and pyrimidothienopyridazine derivatives, which are evaluated as potential antimicrobial agents (Al-Kamali & Al-Hazmi, 2014).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-cyano-N-[4-[(2,6-dimethylphenyl)sulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-12-4-3-5-13(2)17(12)20-24(22,23)15-8-6-14(7-9-15)19-16(21)10-11-18/h3-9,20H,10H2,1-2H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIBOSSSKCNKELG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.